Cas no 189625-51-2 (Octadecanedioic acid,1-(phenylmethyl) ester)

• Product Name: Octadecanedioic acid,1-(phenylmethyl) ester
• CAS No: 189625-51-2
• MF: C₂₅H₄₀O₄
• MW: 404.582708358765
• MDL: MFCD09991736
• CID: 115681
• PubChem ID: 27282475
• Update Time: 2025-07-26

Octadecanedioic acid,1-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Octadecanedioic acid,1-(phenylmethyl) ester
• 18-(BENZYLOXY)-18-OXOOCTADECANOIC ACID
• 18-oxo-18-phenylmethoxyoctadecanoic acid
• Octadecanedioic acid monobenzyl ester
• Octadecanedioicacid,mono(phenylmethyl) ester (9CI)
• 1,18-octadecanedioic acid mono benzyl ester
• DTXSID30650739
• Octadecanedioic acid, 1-(phenylmethyl) ester
• XVVPERDGHHTWJI-UHFFFAOYSA-N
• OCTADECANEDIOICACIDMONOBENZYLESTER
• CS-0333743
• MFCD09991736
• AKOS005066834
• 189625-51-2
• SCHEMBL905777
• AMY30903
• SS-4581
• DB-111187

• MDL： MFCD09991736
• Inchi： 1S/C25H40O4/c26-24(27)20-16-11-9-7-5-3-1-2-4-6-8-10-12-17-21-25(28)29-22-23-18-14-13-15-19-23/h13-15,18-19H,1-12,16-17,20-22H2,(H,26,27)
• InChI Key： XVVPERDGHHTWJI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCCCCCCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 404.29300
• Monoisotopic Mass: 404.293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.3

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 529.1±23.0 °C at 760 mmHg
• Flash Point: 168.0±16.1 °C
• PSA: 63.60000
• LogP: 7.05600
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Octadecanedioic acid,1-(phenylmethyl) ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Octadecanedioic acid,1-(phenylmethyl) ester

Comprehensive Overview of Octadecanedioic acid,1-(phenylmethyl) ester (CAS No. 189625-51-2)

Octadecanedioic acid,1-(phenylmethyl) ester, with the CAS number 189625-51-2, is a specialized organic compound widely utilized in industrial and research applications. This ester derivative of octadecanedioic acid is notable for its unique chemical properties, making it valuable in formulations requiring stability and solubility. The compound's structure, featuring a phenylmethyl (benzyl) group, enhances its versatility in synthetic chemistry, particularly in polymer production and specialty material design.

In recent years, the demand for long-chain dicarboxylic acid esters like Octadecanedioic acid,1-(phenylmethyl) ester has surged due to their role in sustainable material development. Researchers and manufacturers are increasingly focusing on bio-based alternatives to traditional petrochemicals, aligning with global trends toward green chemistry and circular economy principles. This compound's potential in biodegradable polymers and eco-friendly lubricants has sparked interest among environmental scientists and engineers.

The synthesis of CAS 189625-51-2 typically involves esterification reactions between octadecanedioic acid and benzyl alcohol, a process optimized for high yield and purity. Analytical techniques such as HPLC and GC-MS are employed to verify its molecular integrity, ensuring compliance with industry standards. Its thermal stability and low volatility make it suitable for high-temperature applications, including coatings and adhesives.

From a commercial perspective, Octadecanedioic acid,1-(phenylmethyl) ester is often discussed in the context of performance additives and functional materials. Its compatibility with various substrates allows for innovative uses in textile finishing and cosmetic formulations, where it acts as an emollient or viscosity modifier. The compound's non-toxic profile further supports its adoption in consumer-facing industries.

Emerging studies highlight the role of CAS 189625-51-2 in advanced drug delivery systems, leveraging its ester linkage for controlled release mechanisms. This aligns with growing public interest in precision medicine and nanotechnology, frequently searched topics in scientific databases. Additionally, its application in 3D printing resins reflects broader technological advancements, resonating with industries exploring additive manufacturing solutions.

Quality control protocols for Octadecanedioic acid,1-(phenylmethyl) ester emphasize batch consistency and regulatory compliance, addressing concerns raised by pharmaceutical and food-contact material sectors. Storage recommendations typically include anhydrous conditions to prevent hydrolysis, a consideration critical for maintaining shelf life. Suppliers often provide technical data sheets detailing its solubility parameters and compatibility matrices.

In summary, 189625-51-2 represents a multifaceted compound bridging traditional chemistry with modern sustainability goals. Its expanding applications—from bioplastics to medical devices—underscore its relevance in addressing contemporary challenges. As industries prioritize carbon footprint reduction and material innovation, this ester continues to attract cross-disciplinary research, cementing its position in next-generation chemical solutions.